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Compound of Interest

Compound Name: Biotin-PEG1-azide

Cat. No.: B8229271 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety information, handling procedures,

and detailed experimental protocols for Biotin-PEG1-azide. The information is intended to

support researchers, scientists, and drug development professionals in the safe and effective

use of this versatile chemical tool.

Safety and Handling
Biotin-PEG1-azide is a chemical reagent that requires careful handling in a laboratory setting.

Adherence to standard safety protocols is essential to minimize any potential risks.

Hazard Identification
According to the Safety Data Sheet (SDS), Biotin-PEG1-azide is classified as follows:

Harmful if swallowed.[1]

Causes skin irritation.[1]

Causes serious eye irritation.[1]

May cause respiratory irritation.[1]
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It is crucial to handle this compound in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhalation of dust or fumes.[1]

Physical and Chemical Properties
Property Value Reference

CAS Number 1204085-48-2

Molecular Formula C₁₄H₂₄N₆O₃S

Molecular Weight 356.45 g/mol

Appearance

Not specified, though related

compounds are white to off-

white powders.

Purity >95%

Solubility Soluble in DMSO and water.

Handling and Storage
Handling:

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke when using this product.

Use in a well-ventilated area or under a chemical fume hood.

Storage:

Store in a tightly closed container in a dry and well-ventilated place.
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Recommended storage temperature is refrigerated. For long-term storage, -20°C is often

recommended for similar azide-containing compounds.

Keep away from heat, sparks, open flames, and hot surfaces.

First Aid Measures
If Swallowed: Immediately call a POISON CENTER or doctor. Rinse mouth. Do NOT induce

vomiting.

In Case of Skin Contact: Wash off with soap and plenty of water. If skin irritation occurs, get

medical advice/attention.

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON

CENTER or doctor if you feel unwell.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Unsuitable Extinguishing Media: No known unsuitable media.

Hazardous Combustion Products: May produce carbon oxides, nitrogen oxides, and sulfur

oxides upon combustion.

Accidental Release Measures
Personal Precautions: Use personal protective equipment. Avoid dust formation and

breathing vapors, mist, or gas. Ensure adequate ventilation.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let

product enter drains.
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Methods for Cleaning Up: Sweep up and shovel. Keep in suitable, closed containers for

disposal.

Experimental Protocols
Biotin-PEG1-azide is a key reagent in bioconjugation, primarily utilized in copper(I)-catalyzed

azide-alkyne cycloaddition (CuAAC), commonly known as "click chemistry." This reaction

allows for the efficient and specific labeling of alkyne-containing biomolecules with biotin.

General Workflow for Biotinylation using Click
Chemistry
The fundamental principle involves the reaction of the azide group on Biotin-PEG1-azide with

a terminal alkyne on a target molecule, catalyzed by a copper(I) source.
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Caption: General workflow for biotinylating an alkyne-modified biomolecule using Biotin-PEG1-
azide via CuAAC.

Protocol for Biotinylating an Alkyne-Modified Protein
This protocol is adapted for the labeling of a purified protein containing a genetically

incorporated alkyne-bearing unnatural amino acid.
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Materials:

Alkyne-modified protein in a suitable buffer (e.g., PBS, pH 7.4)

Biotin-PEG1-azide

DMSO (if needed to dissolve Biotin-PEG1-azide)

Copper(II) sulfate (CuSO₄) solution (e.g., 20 mM in water)

Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or other Cu(I)-stabilizing ligand (e.g., 100

mM in water)

Sodium ascorbate solution (e.g., 100 mM in water, prepare fresh)

Purification system (e.g., size-exclusion chromatography or dialysis)

Procedure:

Prepare Stock Solutions:

Dissolve Biotin-PEG1-azide in DMSO or water to a stock concentration of 10 mM.

Prepare fresh sodium ascorbate solution.

Reaction Setup:

In a microcentrifuge tube, add the alkyne-modified protein to the desired final

concentration (e.g., 10-100 µM) in your reaction buffer.

Add the Biotin-PEG1-azide stock solution to a final concentration of 100-500 µM (a 5-10

fold molar excess over the protein is a good starting point).

Add the THPTA stock solution to a final concentration that is 4-5 times the concentration of

CuSO₄.

Add the CuSO₄ stock solution to a final concentration of 50-100 µM.
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Initiate the reaction by adding the freshly prepared sodium ascorbate solution to a final

concentration of 1-5 mM.

Incubation:

Gently mix the reaction components.

Incubate at room temperature for 1-4 hours. The reaction can also be performed at 4°C

overnight. Protect from light if using a fluorescent derivative.

Purification:

Remove unreacted Biotin-PEG1-azide and copper catalyst by size-exclusion

chromatography, dialysis, or buffer exchange into a suitable storage buffer.

Verification (Optional but Recommended):

Confirm successful biotinylation by Western blot using a streptavidin-HRP conjugate or by

mass spectrometry to detect the mass shift corresponding to the addition of the Biotin-
PEG1-azide moiety.

Protocol for Activity-Based Protein Profiling (ABPP)
This protocol outlines a general workflow for using Biotin-PEG1-azide in a two-step labeling

approach for ABPP.

Materials:

Cells or tissue lysate

Alkyne-functionalized activity-based probe

Biotin-PEG1-azide

Click chemistry reagents (as in section 2.2)

Streptavidin-agarose beads

Wash buffers (e.g., PBS with varying concentrations of SDS and/or urea)
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Elution buffer or on-bead digestion reagents

Procedure:

Labeling of Proteome:

Treat live cells or cell/tissue lysates with an alkyne-functionalized activity-based probe that

targets the enzyme class of interest.

Incubate under appropriate conditions to allow for covalent modification of active

enzymes.

Lyse the cells (if labeled in vivo) and clarify the lysate by centrifugation.

Click Reaction:

To the proteome lysate, add the click chemistry reaction components: Biotin-PEG1-azide,

CuSO₄, a copper-chelating ligand, and a reducing agent (e.g., sodium ascorbate or

TCEP).

Incubate to attach the biotin tag to the probe-labeled proteins.

Enrichment of Biotinylated Proteins:

Add streptavidin-agarose beads to the reaction mixture and incubate to capture the

biotinylated proteins.

Wash the beads extensively with a series of stringent wash buffers to remove non-

specifically bound proteins.

Elution and Analysis:

Elute the captured proteins from the beads (e.g., by boiling in SDS-PAGE sample buffer)

for analysis by Western blot or in-gel digestion.

Alternatively, perform on-bead tryptic digestion of the captured proteins, followed by LC-

MS/MS analysis to identify the labeled proteins and their sites of modification.
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Logical Relationships in Experimental Design
The application of Biotin-PEG1-azide in research often follows a logical workflow that

connects the modification of a biological target with its subsequent detection or isolation.
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Caption: Logical workflow from target modification to downstream applications using Biotin-
PEG1-azide.

This guide provides a foundational understanding of the safe handling and application of

Biotin-PEG1-azide. Researchers should always consult the specific product documentation

and relevant literature for the most up-to-date information and to optimize protocols for their

particular experimental systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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